Cas no 2171229-72-2 ((4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171229-72-2
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6360832
• PubChem ID: 165542372
• Update Time: 2025-06-27

(4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171229-72-2
• EN300-1501919
• (4R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C24H26N2O5S/c1-2-7-20(22(27)26-14-32-13-21(26)23(28)29)25-24(30)31-12-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-21H,2,7,12-14H2,1H3,(H,25,30)(H,28,29)/t20-,21-/m0/s1
• InChI Key： GXTJLBXQFZKEIW-SFTDATJTSA-N
• SMILES： S1CN(C([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

(4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171229-72-2, named (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a thiazolidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in peptide synthesis and drug discovery.

The thiazolidine core of this molecule is a five-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amino group during synthesis. This combination makes the compound ideal for use in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling is essential.

Recent advancements in peptide chemistry have highlighted the importance of such compounds in the development of bioactive molecules. For instance, studies have shown that thiazolidine-containing peptides can exhibit potent antimicrobial and anticancer activities. The presence of the Fmoc group further enhances the versatility of this compound, allowing for selective protection and deprotection steps during synthesis.

In addition to its role in peptide synthesis, this compound has been explored for its potential in drug delivery systems. The thiazolidine ring can serve as a scaffold for attaching various functional groups, enabling the creation of targeted drug delivery agents. Recent research has demonstrated that such molecules can be designed to deliver therapeutic agents to specific tissues or cells, minimizing off-target effects and improving treatment efficacy.

The synthesis of (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid involves a multi-step process that requires meticulous control over stereochemistry. The stereochemical configuration at the 4R and 2S positions is critical for ensuring the correct conformation of the molecule, which is essential for its biological activity. Advanced techniques such as enantioselective synthesis and chiral resolution have been employed to achieve high enantiomeric excess in the final product.

From an analytical standpoint, this compound can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the molecular structure, purity, and stereochemistry of the compound, ensuring its quality for downstream applications.

In conclusion, (4R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid is a versatile and valuable compound with wide-ranging applications in peptide chemistry and drug discovery. Its unique structure, combined with the functionality provided by the Fmoc group and thiazolidine ring, positions it as a key player in the development of novel therapeutic agents. As research in this area continues to evolve, this compound will undoubtedly play an increasingly important role in advancing biomedical science.